Cas no 1805427-39-7 (Ethyl 2-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805427-39-7
• MF: C₁₁H₉BrF₂N₂O₂
• MW: 319.102168798447
• CID: 4878364
• Update Time: 2025-05-19

Ethyl 2-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C11H9BrF2N2O2/c1-2-18-11(17)7-3-6(5-15)9(10(13)14)16-8(7)4-12/h3,10H,2,4H2,1H3
• InChI Key： REXQQAQOFOCRIO-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OCC)=CC(C#N)=C(C(F)F)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate

Ethyl 2-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805427-39-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate, identified by its CAS number 1805427-39-7, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with a bromomethyl group, a cyano moiety, and a difluoromethyl group, has garnered attention due to its utility in the synthesis of various biologically active molecules. The presence of these functional groups makes it a valuable building block for the development of novel therapeutic agents.

The bromomethyl group in Ethyl 2-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate serves as a reactive handle for further functionalization. This feature is particularly useful in constructing complex molecular architectures, enabling the synthesis of heterocyclic compounds with tailored pharmacological properties. The cyano group contributes to the compound's electronic properties, influencing its reactivity and interactions with biological targets. Additionally, the difluoromethyl group is known for its ability to enhance metabolic stability and binding affinity, making it a preferred substituent in drug design.

In recent years, Ethyl 2-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate has been employed in the synthesis of various pharmacologically relevant compounds. For instance, researchers have utilized this intermediate to develop novel inhibitors targeting enzymes involved in inflammatory pathways. The pyridine scaffold is a common motif in many bioactive molecules, and its modifications often lead to compounds with improved efficacy and selectivity. The specific combination of substituents in Ethyl 2-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate makes it particularly suitable for such applications.

The pharmaceutical industry has shown considerable interest in developing small molecule inhibitors that modulate enzyme activity. Ethyl 2-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate has been used as a key intermediate in the synthesis of compounds that inhibit kinases and phosphodiesterases. These enzymes play crucial roles in signal transduction pathways and are often implicated in diseases such as cancer and inflammation. By leveraging the reactivity of the bromomethyl, cyano, and difluoromethyl groups, chemists have been able to design molecules that effectively disrupt these pathways.

The use of Ethyl 2-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate extends beyond kinase inhibition. It has also been employed in the development of antiviral agents. The pyridine core is a frequent component in antiviral drugs due to its ability to interact with viral proteases and polymerases. Researchers have modified Ethyl 2-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate to create compounds that exhibit potent antiviral activity against various strains of viruses. The introduction of fluorinated groups has been particularly effective in enhancing the stability and bioavailability of these antiviral agents.

The synthetic utility of Ethyl 2-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate is further highlighted by its application in the synthesis of central nervous system (CNS) drugs. The pyridine scaffold is well-known for its ability to cross the blood-brain barrier, making it an attractive motif for CNS-targeted therapies. By incorporating functional groups such as the bromomethylب>, cyano, and <б>difluoromethylб>, chemists have been able to design molecules that exhibit desirable pharmacokinetic properties and therapeutic effects.

In conclusion, Ethyl 2-(<б>bromomethylб])-5-cyano-6-(<б>difluoromethylб>)pyridine-3-carboxylate (CAS No. 1805427-39-7) is a versatile intermediate that plays a crucial role in modern pharmaceutical synthesis. Its unique structural features make it an invaluable tool for the development of novel therapeutic agents targeting various diseases. The continued exploration of this compound's synthetic potential will likely lead to further advancements in drug discovery and development.